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Compound of Interest

Compound Name: trans-2-Undecenal-d5

cat. No.: B12362647

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-2-Undecenal-d5, a
deuterated isotopologue of the unsaturated aldehyde trans-2-Undecenal. Due to its specialized
nature as a research chemical, public information, including a specific CAS number, is limited.
This guide consolidates available data on its non-deuterated counterpart and presents general
principles applicable to the synthesis and application of deuterated aldehydes.

Chemical Identification and Properties

A specific CAS (Chemical Abstracts Service) number for trans-2-Undecenal-d5 is not readily
found in public chemical databases. This is common for isotopically labeled compounds that
are not commercially available on a large scale. For reference, the CAS number for the non-
deuterated form, trans-2-Undecenal, is 53448-07-0.

Physicochemical Properties of trans-2-Undecenal (Non-Deuterated)

The following table summarizes the known quantitative data for the non-deuterated trans-2-
Undecenal. These values are expected to be very similar for the d5 isotopologue, with a slight
increase in molecular weight.
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Property Value Reference
Molecular Formula C11H200 [1]
Molecular Weight 168.28 g/mol [1]
Density 0.849 g/mL at 25 °C [1]
Boiling Point 115 °C at 10 mmHg [1]

Refractive Index

n20/D 1.457

[1]

Flash Point 113 °C (235.4 °F)
Purity (typical) >95%
Colorless to light yellow clear
Appearance o
liquid
Odor Orange, citrus, fruity

Synthesis of Deuterated Aldehydes

While a specific protocol for the synthesis of trans-2-Undecenal-d5 is not publicly available,

general methods for the deuteration of aldehydes are well-established in the scientific

literature. These methods are crucial for producing deuterated internal standards for use in

mass spectrometry-based analyses. Common strategies include the reduction of carboxylic

acid derivatives with deuterated reducing agents or, more recently, direct hydrogen-isotope

exchange reactions.

General Experimental Protocol: N-Heterocyclic Carbene (NHC)-Catalyzed Hydrogen-Isotope

Exchange

This modern approach allows for the direct and selective deuteration of the formyl group of

aldehydes using deuterium oxide (D20) as the deuterium source under mild conditions.

Methodology:

e Reactant Preparation: The aldehyde (in this case, trans-2-Undecenal) is dissolved in a

suitable organic solvent.
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o Catalyst Introduction: An N-heterocyclic carbene (NHC) catalyst is added to the solution.

o Deuterium Source: Deuterium oxide (D20) is introduced into the reaction mixture.

e Reaction Conditions: The reaction is typically stirred at room temperature for a specified
period, allowing for the exchange of the aldehydic proton with a deuterium atom.

o Workup and Purification: Following the reaction, the mixture is worked up to remove the
catalyst and any remaining D20. The deuterated aldehyde is then purified, often using
column chromatography.

Logical Workflow for the Synthesis of trans-2-Undecenal-d5
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Synthesis Workflow

Application in Analytical Chemistry
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Deuterated compounds like trans-2-Undecenal-d5 are invaluable in analytical chemistry,
particularly as internal standards for quantitative analysis by mass spectrometry (MS). An
internal standard is a compound of known concentration that is added to an unknown sample
to facilitate accurate quantification of the analyte of interest.

Use as an Internal Standard in LC-MS/MS

The ideal internal standard has physicochemical properties very similar to the analyte but is
mass-differentiated. A deuterated version of the analyte is often the gold standard.

Experimental Workflow: Quantification of trans-2-Undecenal using trans-2-Undecenal-d5 as
an Internal Standard
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Quantitative Analysis Workflow
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Analytical Workflow
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Signaling Pathways

There is no specific information available in the public domain regarding signaling pathways
that are directly modulated by trans-2-Undecenal-d5. Research on the biological activity of its
non-deuterated counterpart, trans-2-Undecenal, has explored its potential antimicrobial
properties. Any investigation into the mechanism of action would likely involve studying its
interaction with microbial cell membranes or specific enzymes.

In conclusion, while a dedicated technical data sheet for trans-2-Undecenal-d5 is not publicly
available, this guide provides a comprehensive overview based on the properties of its non-
deuterated form and established principles of deuterated compound synthesis and application.
For specific experimental use, it is recommended to contact a custom synthesis provider who
can supply the compound along with a detailed certificate of analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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